Cas no 5654-92-2 (dimethyl({1H-pyrrolo[2,3-b]pyridin-3-ylmethyl})amine)

• Product Name: dimethyl({1H-pyrrolo[2,3-b]pyridin-3-ylmethyl})amine
• CAS No: 5654-92-2
• MF: C₁₀H₁₃N₃
• MW: 175.230321645737
• MDL: MFCD01580034
• CID: 377760
• PubChem ID: 329761863
• Update Time: 2025-04-19

dimethyl({1H-pyrrolo[2,3-b]pyridin-3-ylmethyl})amine Chemical and Physical Properties

Names and Identifiers

• 3-(Dimethylaminomethyl)-7-azaindole
• 7-Azagramine
• N,N-dimethyl(1H-pyrrolo[2,3-b]pyridin-3-yl)methanamine
• 1H-Pyrrolo[2,3-b]pyridine-3-methanamine,N,N-dimethyl-
• N,N-Dimethyl-1-(1H-pyrrolo[2,3-b]pyridin-3-yl)-methanamine
• 3-(N,N-dimethylaminomethyl)-1H-pyrrolo[2,3-b]pyridine
• 3-dimethylaminomethyl-1H-pyrrolo[2,3-b]pyridine
• AC1NTLL3
• DIMETHYL((1H-PYRROLO[2,3-B]PYRIDIN-3-YLMETHYL))AMINE
• dimethyl({1H-pyrrolo[2,3-b]pyridin-3-ylmethyl})amine
• dimethyl-(1H-pyrrolo[2,3-b]pyridin-3-ylmethyl)-amine
• N,N-dimethyl(1H-pyrrolo[2,3-b]pyridin-3-yl)methanami
• NSC173968
• SureCN46562
• 1H-PYRROLO[2,3-B]PYRIDINE-3-METHANAMINE, N,N-DIMETHYL-
• NSC-173968
• J-523245
• 3-(Dimethylaminomethyl)-7-azaindole, 97%
• AB09285
• N,N-Dmethyl(1H-Pyrrolo[2,3-b]pyrdn-3-yl)methanamne
• DIMETHYL-(1H-PYRROLO[2,3-B]-3-PYRIDINYLMETHYL)AMINE
• CS-B0513
• N,N-Dimethyl-1-(1H-pyrrolo[2,3-b]pyridin-3-yl) methanamine
• RFLCFQLBXWLHKX-UHFFFAOYSA-N
• F30224
• SY065890
• AKOS015892057
• 5654-92-2
• DTXSID10419386
• N,N-dimethyl-1-(1H-pyrrolo[2,3-b]pyridin-3-yl)methanamine
• 3-dimethylaminomethyl- 1H-pyrrolo[2,3-b]pyridine
• MFCD01580034
• FT-0647191
• BG-0217
• dimethyl({1H-pyrrolo[2,3-b]pyridin-3-yl}methyl)amine
• 1-(2,9-diazabicyclo[4.3.0]nona-2,4,7,10-tetraen-7-yl)-N,N-dimethyl-methanamine
• A869909
• 3-(DIMETHYLAMINOMETHYL)-1H-PYRROLO[2,3-B]PYRIDINE
• SCHEMBL46562

• MDL： MFCD01580034
• Inchi： 1S/C10H13N3/c1-13(2)7-8-6-12-10-9(8)4-3-5-11-10/h3-6H,7H2,1-2H3,(H,11,12)
• InChI Key： RFLCFQLBXWLHKX-UHFFFAOYSA-N
• SMILES： N(C)(C)CC1=CNC2C1=CC=CN=2

Computed Properties

• Exact Mass: 175.11109
• Monoisotopic Mass: 175.111
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 170
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 31.9A^2
• XLogP3: 1.1

Experimental Properties

• Density: 1.155
• Melting Point: 144-149 °C
• Boiling Point: 304.2°Cat760mmHg
• Flash Point: 137.8°C
• Refractive Index: 1.643
• PSA: 54.7
• LogP: 1.62450

dimethyl({1H-pyrrolo[2,3-b]pyridin-3-ylmethyl})amine Security Information

• Symbol:
• Signal Word：Danger
• Hazard Statement： H302-H315-H318-H335
• Warning Statement： P261-P280-P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 22-37/38-41
• Safety Instruction： 26-36/37/39
• Hazardous Material Identification：
• HazardClass：IRRITANT
• Risk Phrases：22-37/38-41